Cas no 2228882-02-6 (2-1-(3-methylfuran-2-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(3-methylfuran-2-yl)cyclobutylethan-1-amine
• CAS No: 2228882-02-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5604800
• PubChem ID: 165612763
• Update Time: 2025-05-20

2-1-(3-methylfuran-2-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-methylfuran-2-yl)cyclobutyl]ethan-1-amine
• 2228882-02-6
• EN300-1740155
• 2-1-(3-methylfuran-2-yl)cyclobutylethan-1-amine

• Inchi： 1S/C11H17NO/c1-9-3-8-13-10(9)11(6-7-12)4-2-5-11/h3,8H,2,4-7,12H2,1H3
• InChI Key： ORFNYBCSUHKIDT-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-1-(3-methylfuran-2-yl)cyclobutylethan-1-amine

Exploring the Potential of 2-(1-(3-Methylfuran-2-yl)cyclobutyl)ethan-1-amine (CAS No. 2228882-02-6) in Modern Chemistry

The compound 2-(1-(3-methylfuran-2-yl)cyclobutyl)ethan-1-amine (CAS No. 2228882-02-6) is a fascinating molecule that has garnered attention in the field of organic chemistry and pharmaceutical research. Its unique structure, combining a furan ring with a cyclobutyl moiety and an amine functional group, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to interact with biological systems in specific ways.

One of the most intriguing aspects of 2-(1-(3-methylfuran-2-yl)cyclobutyl)ethan-1-amine is its structural similarity to other bioactive compounds. The 3-methylfuran component is a common motif in natural products and synthetic analogs, often associated with antimicrobial and anti-inflammatory properties. Meanwhile, the cyclobutyl ring introduces rigidity into the molecule, which can enhance binding affinity to target proteins. This combination makes it a promising scaffold for drug discovery, especially in areas like neurology and oncology.

In recent years, the demand for custom synthesis of specialized compounds like 2-(1-(3-methylfuran-2-yl)cyclobutyl)ethan-1-amine has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are increasingly seeking tailored molecules to explore new therapeutic avenues. This trend aligns with the growing interest in precision medicine, where compounds with specific structural features are designed to target individual patient needs.

The synthesis of 2-(1-(3-methylfuran-2-yl)cyclobutyl)ethan-1-amine typically involves multi-step organic reactions, including cycloaddition and amination processes. Chemists often employ catalytic methods to achieve high yields and selectivity, minimizing unwanted byproducts. The purity and stability of the final product are critical, especially when used in biological assays or formulation studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and ensuring its quality.

Beyond pharmaceuticals, 2-(1-(3-methylfuran-2-yl)cyclobutyl)ethan-1-amine has potential applications in material science. Its rigid structure and functional groups make it a candidate for designing new polymers or coatings with specific properties. For instance, incorporating this molecule into smart materials could lead to innovations in sensors or drug delivery systems. Researchers are also exploring its use in catalysis, where it might serve as a ligand for metal complexes.

The market for specialized chemical compounds like 2-(1-(3-methylfuran-2-yl)cyclobutyl)ethan-1-amine is expanding, with increasing investments in R&D and collaborations between academia and industry. As the scientific community continues to uncover new applications for this molecule, its relevance in both basic research and applied sciences is expected to grow. For those interested in sourcing high-quality CAS 2228882-02-6, it is essential to partner with reputable suppliers who adhere to strict quality control standards.

In conclusion, 2-(1-(3-methylfuran-2-yl)cyclobutyl)ethan-1-amine represents a compelling example of how tailored chemical structures can drive innovation across multiple disciplines. Its unique properties and versatility make it a valuable asset in the quest for new therapeutics, materials, and technologies. As research progresses, this compound is likely to play an increasingly important role in shaping the future of science and industry.